(5-Fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol
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Description
(5-Fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol is a useful research compound. Its molecular formula is C7H12FNO and its molecular weight is 145.177. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Rearrangements
- Novel Synthesis Approaches : Research has explored stereoselective syntheses of difunctionalized azabicyclo compounds, including those with fluorine substituents, using methods like rearrangements of iodides to alcohols initiated by Selectfluor, and rearrangements of alcohols to fluorides initiated by Deoxo-Fluor. These methods are significant in producing varied derivatives for potential application in chemical synthesis and drug design (Krow et al., 2004).
- Regioselective Ring Opening : The ring opening of azabicyclo compounds with organocopper reagents has been shown to be regioselective, which is essential in the synthesis of complex organic molecules (Krow et al., 2004).
Radiotracer Development
- PET Imaging Studies : The synthesis of radiotracers, like fluoropyridyl-azabicycloheptane derivatives, has been explored for studying nicotinic acetylcholine receptors, highlighting its potential use in neurological and pharmacological research (Horti et al., 1996).
Synthesis of β-Amino Acids
- Peptide Engineering and Drug Design : A scalable synthesis of methanonipecotic acid, a conformationally constrained nonchiral β-amino acid derived from the azabicycloheptane structure, has been developed. This is useful in peptide engineering and peptidomimetic drug design (Tymtsunik et al., 2013).
Properties
IUPAC Name |
(5-fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12FNO/c8-7-1-6(2-7,5-10)3-9-4-7/h9-10H,1-5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZXVFUYIXAFHIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(CNC2)F)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.